Stepwise and hysteretic sorption of CO2 in polycatenated metal–organic frameworks†
CrystEngComm Pub Date: 2019-07-08 DOI: 10.1039/C9CE00760A
Abstract
Two polycatenated metal–organic framework materials with different metal centers (Zn2+ for 1 and Cd2+ for 2) were synthesized, which underwent pronounced framework phase transition upon desolvation, and exhibited uncommon temperature-dependent stepwise adsorption and hysteretic desorption of CO2 around room temperature.
Recommended Literature
- [1] New 10H perovskites Ba5Ln1−xMn4+yO15−δ with spin glass behaviour†
- [2] Clustering of hydroxyapatite on a super-twisted collagen microfibril under mechanical tension†
- [3] Rhombic dodecahedral gold nanoparticles: chiral sensing probes for naked-eye recognition of histidine enantiomers†
- [4] Janus functional electrospun polyurethane fibrous membranes for periodontal tissue regeneration
- [5] Performance tuning of microfluidic flow-focusing droplet generators†
- [6] Single-atom nanozymes: classification, regulation strategy, and safety concerns
- [7] Quantitative, non-destructive elemental composition analysis of 3D-structured samples
- [8] Improving poling efficiency by synthesizing a nonlinear optical chromophore containing two asymmetric non-conjugated D–π–A chains†
- [9] Synthesis by Chimie douce and properties of chromium (III) vanadates(V)
- [10] Carbon nanotubes influence the toxic effects of chloramphenicol and tetracycline on cyanobacterium Synechocystis sp. in different ways†
